Cas no 2225169-67-3 ((2-bromo-4-cyclopropylphenyl)boronic acid)

• Product Name: (2-bromo-4-cyclopropylphenyl)boronic acid
• CAS No: 2225169-67-3
• MF: C₉H₁₀BBrO₂
• MW: 240.89
• CID: 5144548
• PubChem ID: 66521198
• Update Time: 2025-11-02

(2-bromo-4-cyclopropylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4-cyclopropylphenyl)boronic acid
• 2225169-67-3
• AKOS015946543

• Inchi： 1S/C9H10BBrO2/c11-9-5-7(6-1-2-6)3-4-8(9)10(12)13/h3-6,12-13H,1-2H2
• InChI Key： AYFOBYPBVMJOJQ-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(C2CC2)C=C1Br

Computed Properties

• Exact Mass: 239.99572g/mol
• Monoisotopic Mass: 239.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (2-bromo-4-cyclopropylphenyl)boronic acid

Introduction to (2-bromo-4-cyclopropylphenyl)boronic Acid (CAS No. 2225169-67-3)

(2-bromo-4-cyclopropylphenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2225169-67-3, this compound represents a unique structural motif that combines a brominated aromatic ring with a cyclopropyl substituent, making it a versatile intermediate in organic synthesis. The boronic acid functional group further enhances its utility, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The< strong> boronic acid moiety is particularly valuable in medicinal chemistry due to its ability to participate in palladium-catalyzed reactions, enabling the efficient formation of carbon-carbon bonds. This property has been exploited in the development of novel therapeutic agents, where precise control over molecular structure is crucial for achieving desired pharmacological effects. The< strong> bromo substituent on the aromatic ring adds an additional layer of reactivity, allowing for further functionalization through electrophilic aromatic substitution or metal-catalyzed coupling reactions.

In recent years, there has been a surge in research focused on developing new boronic acid derivatives for their potential applications in drug discovery and materials science. The< strong>cyclopropyl group, a small three-membered ring, introduces steric and electronic effects that can influence the reactivity and selectivity of the boronic acid moiety. This has led to investigations into how these structural features can be leveraged to design more effective and selective catalysts or to enhance the bioactivity of resulting compounds.

One of the most compelling aspects of< strong>(2-bromo-4-cyclopropylphenyl)boronic acid is its role as a building block in the synthesis of biologically active molecules. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many pharmaceuticals. The combination of the< strong>bromo and< strong>cyclopropyl substituents provides a strategic handle for further derivatization, enabling chemists to explore a wide range of structural variations.

The Suzuki-Miyaura coupling reaction, in particular, has been extensively studied for its application in pharmaceutical synthesis. This reaction allows for the formation of new C-C bonds between an aryl or vinyl boronic acid and an organic halide or triflate under palladium catalysis. The use of< strong>(2-bromo-4-cyclopropylphenyl)boronic acid as a precursor has led to the development of novel compounds with potential therapeutic applications, including inhibitors of enzymes involved in inflammatory pathways and other disease-related processes.

Recent advancements in computational chemistry have also contributed to our understanding of how< strong>(2-bromo-4-cyclopropylphenyl)boronic acid behaves in various reaction conditions. Molecular modeling studies have provided insights into the electronic properties of the boronic acid moiety and how it interacts with transition metals during catalytic cycles. These insights have not only improved reaction efficiency but also guided the design of more effective catalysts for future applications.

The pharmaceutical industry has been particularly interested in developing new methodologies for constructing complex molecules efficiently. The ability to functionalize< strong>(2-bromo-4-cyclopropylphenyl)boronic acid at multiple positions has opened up new avenues for drug discovery. For example, researchers have explored its use in generating libraries of compounds for high-throughput screening, where large numbers of derivatives can be rapidly synthesized and tested for biological activity.

In conclusion, (2-bromo-4-cyclopropylphenyl)boronic acid (CAS No. 2225169-67-3) represents a valuable intermediate in synthetic chemistry with significant potential in pharmaceutical applications. Its unique structural features, combined with its reactivity in cross-coupling reactions, make it an indispensable tool for chemists working on drug discovery and materials science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.